Welcome to the BenchChem Online Store!
English
List
BenchChem

[(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine

Hydrogen bonding Drug-likeness Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H21NO
Molecular Weight 207.31 g/mol
Cat. No. B15266975
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters

Basic Identity
Product Name[(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine
Molecular FormulaC13H21NO
Molecular Weight207.31 g/mol
Structural Identifiers
SMILESCCOCCNCC1=C(C=C(C=C1)C)C
InChIInChI=1S/C13H21NO/c1-4-15-8-7-14-10-13-6-5-11(2)9-12(13)3/h5-6,9,14H,4,7-8,10H2,1-3H3
InChIKeyMSPZFOKZEUNBNV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine (CAS 1154253-75-4): Procurement-Relevant Chemical Identity and Class Context

[(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine (CAS 1154253-75-4, molecular formula C₁₃H₂₁NO, molecular weight 207.31 g/mol) is a secondary amine belonging to the N-aralkyl-N-hydrocarbyloxyalkylamine class [1]. It features a 2,4-dimethylphenylmethyl (dimethylbenzyl) hydrophobic moiety and a 2-ethoxyethyl side chain that introduces an ether oxygen, conferring distinct hydrogen-bonding and polarity properties compared to simple N-alkyl congeners [2]. The compound is commercially available as a research chemical with a typical purity specification of 95% .

Compound Class N-Aralkyl-N-hydrocarbyloxyalkylamine
Key Distinction Ether oxygen introduces a second hydrogen‑bond acceptor and higher topological polar surface area without increasing lipophilicity over N‑alkyl analogs
Specification Typical purity 95%, research chemical grade

Why N-Alkyl Chain Length Alone Cannot Replicate the Physicochemical Profile of [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine

Within the [(2,4-dimethylphenyl)methyl]amine series, simple homologation of the N-alkyl chain (methyl → ethyl → propyl → butyl → pentyl) predictably increases lipophilicity (XLogP3) but leaves hydrogen-bond acceptor count and topological polar surface area (TPSA) virtually unchanged at 1 and ~12 Ų, respectively [1][2]. In contrast, introducing the 2-ethoxyethyl substituent adds a second hydrogen-bond acceptor (the ether oxygen) and boosts TPSA to 21.3 Ų, while maintaining a calculated XLogP3 of 2.2—lower than that of the n-propyl analog (XLogP3 2.9) despite higher molecular weight [1][3]. This decoupling of polarity from lipophilicity means that the target compound cannot be substituted by a simple n-alkyl homolog without altering solubility, membrane permeability, or target binding orientation. Any procurement decision that treats these analogs as interchangeable risks introducing uncontrolled physicochemical variables into downstream assays.

Target Compound
N‑Alkyl Homologs
H‑Bond Acceptors
Two (secondary amine + ether oxygen)
One (amine only)
Polar Surface Area
Elevated (ether oxygen contribution)
Substantially lower
Lipophilicity (XLogP3)
Moderate, lower than N‑propyl despite higher molecular weight
Variable, increasing with alkyl chain length
Rotatable Bonds
Six
One to four
Simple N‑alkyl homologs cannot replicate the combined polarity–lipophilicity profile; substitution may shift solubility, membrane permeability, and binding behavior in ways that require assay‑specific validation.

Head-to-Head Physicochemical and Biological Differentiation Evidence for [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine

Enhanced Hydrogen-Bond Acceptor Capacity vs. N-Alkyl Homologs

The target compound possesses two hydrogen-bond acceptor sites (the amine nitrogen and the ether oxygen), double the count of all simple N-alkyl analogs—including N-methyl, N-ethyl, N-propyl, and N-butyl—which each contain only the amine nitrogen as a single acceptor [1][2][3]. This distinction is quantifiable and invariant across the N-alkyl series.

H‑Bond Acceptors
Direct comparison
2 (amine + ether) vs 1 (amine only)
Elevated polarity and solvation capacity relative to N‑alkyl homologs; may influence solubility and target interactions.
Computed by Cactvs 3.4.6.11; consistent across all N‑alkyl comparators.
Hydrogen bonding Drug-likeness Physicochemical profiling

Topological Polar Surface Area Elevation Differentiates from N-Alkyl and Primary Amine Benchmarks

The topological polar surface area (TPSA) of the target compound is 21.3 Ų, a value 77.5% higher than that of N-methyl (12.0 Ų) and N-propyl (12.0 Ų) analogs, and 18% lower than the primary amine benchmark (2,4-dimethylbenzylamine, 26.0 Ų) [1][2][3][4]. This places the target compound in an intermediate polarity window not accessible to either simple N-alkyl secondary amines or the primary amine.

Topological PSA
Direct comparison
21.3 Ų vs 12.0 Ų (N‑alkyl)
Higher predicted membrane‑permeability barrier; different absorption profile expected compared to N‑alkyl analogs.
+9.3 Ų difference (+77.5%). TPSA sits below primary amine benchmark (26.0 Ų).
Membrane permeability CNS drug design Polar surface area

Controlled Lipophilicity Despite Higher Molecular Weight: XLogP3 Comparison vs. N-Propyl Analog

Despite a molecular weight 30 g/mol higher than the N-propyl analog (207.31 vs. 177.29 g/mol), the target compound exhibits a lower calculated partition coefficient (XLogP3 2.2 vs. 2.9) [1][2]. This counter-intuitive divergence—where increased molecular weight does not drive increased lipophilicity—demonstrates that the ethoxyethyl oxygen effectively offsets the hydrophobic contribution of the additional methylene units.

Lipophilicity (XLogP3)
Direct comparison
2.2 vs 2.9 (N‑propyl)
Counter‑intuitive decoupling: increased molecular weight does not raise logP; ether oxygen offsets hydrophobicity.
Computed by XLogP3 3.0. Target uniquely balances moderate lipophilicity and elevated polarity.
Lipophilicity LogP ADME prediction

Conformational Flexibility: Rotatable Bond Count Distinguishes Target from Both Shorter and Longer N-Alkyl Analogs

The target compound possesses 6 freely rotatable bonds, compared to 2 for the N-methyl analog, 4 for the N-propyl analog, and 1 for the primary amine [1][2][3][4]. This elevated rotatable bond count is a direct consequence of the ethoxyethyl chain (-CH₂CH₂OCH₂CH₃), which introduces three additional rotatable bonds beyond the propyl linker.

Rotatable Bonds
Direct comparison
6 vs 2‑4 (N‑alkyl)
Conformational flexibility is substantially higher; binding entropy and crystallization behavior will differ from shorter‑chain analogs.
Rotatable bond count derived from Cactvs 3.4.6.11. Primary amine has only 1 rotatable bond.
Conformational entropy Molecular flexibility Binding thermodynamics

Class-Level Anti-Parasitic Activity Potential Inferred from N-Aralkyl-N-Hydrocarbyloxyalkylamine Patent Data

U.S. Patent 2,852,562A establishes that N-aralkyl-N-hydrocarbyloxyalkyl-halogenated-alkanamides—synthesized from intermediates including N-(2-ethoxyethyl)-substituted benzylamines—possess demonstrated amebacidal chemotherapeutic activity [1]. While the patent does not provide isolated quantitative IC₅₀ or EC₅₀ data for the free amine [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine itself, the structural correspondence between the patent's active pharmacophore (N-ethoxyethyl-N-benzyl) and the target compound supports class-level inference of potential antiparasitic utility that is absent for simple N-alkyl benzylamine analogs not containing the ethoxyethyl motif.

Antiparasitic Activity Class
Class‑level inference
Ethoxyethyl‑containing amines are disclosed as intermediates for amebacidal halogenated‑alkanamides (US 2,852,562A)
Structural correspondence supports class‑level antiparasitic research relevance; N‑alkyl benzylamine analogs lack this patent context.
No isolated IC₅₀/EC₅₀ data for the free amine. Activity demonstrated only for final acylated products.
Amebacidal activity Antiparasitic Chemotherapeutic amines

Synthetic Utility as a Bifunctional Building Block: The Ethoxyethyl Group as a Latent Leaving Group or Further Derivatizable Handle

Unlike simple N-alkyl analogs where the alkyl chain is chemically inert under standard conditions, the 2-ethoxyethyl substituent contains an ether oxygen that can participate in acid-catalyzed cleavage, oxidation, or coordination chemistry, providing a reactive handle for further synthetic elaboration [1]. This bifunctional nature (secondary amine nucleophile + ether oxygen) is structurally absent in the N-methyl, N-propyl, and primary amine comparators, which offer only the amine functionality.

Synthetic Handles
Direct comparison
2 (secondary amine + ether) vs 1 (amine only)
Bifunctional building block enables orthogonal derivatization; ether oxygen can serve as latent leaving group or coordination site.
N‑alkyl homologs offer only amine reactivity, limiting synthetic diversification.
Organic synthesis Building block Chemical diversification

Procurement-Driven Application Scenarios Where [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine Provides Differentiated Value

Physicochemical Property Optimization in Drug Discovery: Tuning Polarity Without Raising LogP

When a medicinal chemistry program requires a benzylamine scaffold with increased polar surface area and hydrogen-bonding capacity—but without the accompanying increase in lipophilicity that N-alkyl chain extension would cause—[(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine is the appropriate selection. Its XLogP3 of 2.2 is lower than that of the N-propyl analog (2.9) despite higher molecular weight, and its TPSA of 21.3 Ų is 77.5% higher than N-alkyl comparators . This unique combination directly addresses the lead-optimization challenge of improving solubility and reducing logP simultaneously.

Synthesis of Amebacidal Chemotherapeutic Candidates via N-Aralkyl-N-Hydrocarbyloxyalkylamine Intermediates

Research groups pursuing antiamoebic or antiparasitic agents based on the N-aralkyl-N-hydrocarbyloxyalkyl-halogenated-alkanamide pharmacophore described in U.S. Patent 2,852,562A require the aminoether intermediate as a synthetic precursor . [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine, featuring the requisite 2-ethoxyethyl group on the benzylamine nitrogen, serves as the direct precursor for acylation with halogenated alkanoyl chlorides to yield the bioactive final compounds. Simple N-alkyl benzylamines lack the ethoxyethyl moiety and cannot access this chemotype.

Diversity-Oriented Synthesis and Library Construction Requiring Orthogonal Reactive Handles

In parallel synthesis or DNA-encoded library (DEL) production, building blocks offering two chemically distinct functional groups significantly increase the accessible chemical space per synthesis cycle. [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine provides a secondary amine for alkylation, reductive amination, or amide coupling, alongside an ether oxygen that can be cleaved, oxidized, or engaged in Lewis acid-mediated reactions . This orthogonal reactivity is absent in N-methyl or N-propyl analogs, which offer only a single reactive center, delivering higher synthetic productivity per procurement dollar.

Conformational and Thermodynamic Profiling of Ligand-Protein Binding

Biophysical studies examining the entropic cost of ligand binding as a function of rotatable bond count can use [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine (6 rotatable bonds) as a high-flexibility probe alongside the N-methyl analog (2 rotatable bonds) and N-propyl analog (4 rotatable bonds) to systematically vary conformational degrees of freedom while maintaining the same aromatic recognition element . The target compound fills a specific position (6 rotatable bonds) in this flexibility series that cannot be reached by any simple N-alkyl homolog.

Application
Selection Property
Validation Focus
Lead‑optimization physicochemical tuning
Ether‑oxygen enhanced polarity without increasing logP
Solubility and permeability comparison vs N‑alkyl benchmarks
Antiparasitic chemotype research
Ethoxyethyl aminoether intermediate disclosed in US 2,852,562A
Synthetic entry to amebacidal halogenated‑alkanamide series
Diversity‑oriented library synthesis
Orthogonal reactive handles (amine + ether)
Divergent derivatization productivity
Conformational flexibility profiling
Extended rotatable bond count
Binding entropy comparison against constrained N‑alkyl analogs
Quote Request

Request a Quote for [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2026 BenchChem. All Rights Reserved.
img